Cas no 1087448-67-6 (1-2-(2-Amino-4,5-dimethoxyphenyl)ethylpyrrolidin-2-one)

1-2-(2-Amino-4,5-dimethoxyphenyl)ethylpyrrolidin-2-one is a specialized organic compound featuring a pyrrolidin-2-one core linked to a 2-amino-4,5-dimethoxyphenyl moiety via an ethyl spacer. This structure imparts unique reactivity and potential utility in pharmaceutical and chemical synthesis applications. The presence of both amino and dimethoxy functional groups enhances its versatility as an intermediate for further derivatization, particularly in the development of bioactive molecules. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while the electron-rich aromatic system may facilitate selective modifications. The compound is typically handled under controlled conditions due to its reactive amine group, making it suitable for advanced research and industrial applications requiring precise molecular design.
1-2-(2-Amino-4,5-dimethoxyphenyl)ethylpyrrolidin-2-one structure
1087448-67-6 structure
Product Name:1-2-(2-Amino-4,5-dimethoxyphenyl)ethylpyrrolidin-2-one
CAS No:1087448-67-6
MF:C14H20N2O3
MW:264.320203781128
MDL:MFCD11844613
CID:4679544
Update Time:2025-06-15

1-2-(2-Amino-4,5-dimethoxyphenyl)ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(2-amino-4,5-dimethoxyphenyl)ethyl]pyrrolidin-2-one
    • 1-(2-Amino-4,5-dimethoxyphenethyl)pyrrolidin-2-one
    • STK803122
    • SBB017873
    • BBL006383
    • ST45027861
    • 2-pyrrolidinone, 1-[2-(2-amino-4,5-dimethoxyphenyl)ethyl]-
    • 1-2-(2-Amino-4,5-dimethoxyphenyl)ethylpyrrolidin-2-one
    • MDL: MFCD11844613
    • Inchi: 1S/C14H20N2O3/c1-18-12-8-10(11(15)9-13(12)19-2)5-7-16-6-3-4-14(16)17/h8-9H,3-7,15H2,1-2H3
    • InChI Key: NIGKGVJLTWMZEA-UHFFFAOYSA-N
    • SMILES: O=C1CCCN1CCC1C=C(C(=CC=1N)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Topological Polar Surface Area: 64.8

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 477.4±45.0 °C at 760 mmHg

1-2-(2-Amino-4,5-dimethoxyphenyl)ethylpyrrolidin-2-one Security Information

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AB373936-500mg
1-[2-(2-Amino-4,5-dimethoxyphenyl)ethyl]pyrrolidin-2-one; .
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abcr
AB373936-1g
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Additional information on 1-2-(2-Amino-4,5-dimethoxyphenyl)ethylpyrrolidin-2-one

Comprehensive Overview of 1-2-(2-Amino-4,5-dimethoxyphenyl)ethylpyrrolidin-2-one (CAS No. 1087448-67-6)

The compound 1-2-(2-Amino-4,5-dimethoxyphenyl)ethylpyrrolidin-2-one, identified by its CAS No. 1087448-67-6, is a specialized organic molecule with a unique structural framework. This compound features a pyrrolidin-2-one core linked to a 2-amino-4,5-dimethoxyphenyl group via an ethyl bridge. Its molecular architecture makes it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential applications due to its bioactive properties and structural versatility.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1-2-(2-Amino-4,5-dimethoxyphenyl)ethylpyrrolidin-2-one. These compounds are often investigated for their pharmacological activities, including potential roles in central nervous system (CNS) disorders and metabolic regulation. The presence of both amino and methoxy functional groups in its structure enhances its ability to interact with biological targets, making it a promising candidate for drug discovery.

The synthesis of CAS No. 1087448-67-6 involves multi-step organic reactions, often starting with readily available precursors such as 4,5-dimethoxy-2-nitrobenzaldehyde. Key steps include reductive amination and cyclization to form the pyrrolidin-2-one ring. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure the compound meets the stringent requirements for research and development applications.

One of the most searched questions regarding 1-2-(2-Amino-4,5-dimethoxyphenyl)ethylpyrrolidin-2-one is its potential role in neuroprotective therapies. Preliminary studies suggest that its structural analogs exhibit antioxidant and anti-inflammatory properties, which are critical in addressing neurodegenerative conditions like Alzheimer's disease. While further clinical validation is needed, these findings highlight its relevance in modern medicinal chemistry.

Another area of interest is the compound's solubility and stability under various conditions. Researchers often inquire about optimal storage conditions for CAS No. 1087448-67-6, as these factors significantly impact its usability in experiments. Recommendations typically include storing the compound in a cool, dry environment away from light to prevent degradation.

From an industrial perspective, 1-2-(2-Amino-4,5-dimethoxyphenyl)ethylpyrrolidin-2-one is gaining attention for its potential in high-throughput screening (HTS) platforms. Its compatibility with automated systems and ability to serve as a scaffold for derivative synthesis make it valuable for accelerating drug discovery processes. This aligns with the growing demand for efficient and cost-effective research tools in the pharmaceutical sector.

Environmental and safety considerations are also frequently discussed in relation to this compound. While 1-2-(2-Amino-4,5-dimethoxyphenyl)ethylpyrrolidin-2-one is not classified as hazardous, standard laboratory precautions such as wearing personal protective equipment (PPE) and working in a well-ventilated area are advised. These practices ensure safe handling and minimize risks during experimental procedures.

In summary, 1-2-(2-Amino-4,5-dimethoxyphenyl)ethylpyrrolidin-2-one (CAS No. 1087448-67-6) represents a compelling area of study in organic chemistry and drug development. Its unique structure, combined with its potential therapeutic applications, positions it as a molecule of significant interest. As research progresses, this compound may pave the way for innovative treatments addressing some of today's most pressing medical challenges.

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